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Compound of Interest

Compound Name: Difuroyl Disulfide

Cat. No.: B12302429

An In-depth Technical Guide to the Physicochemical Properties of Bis(2-furfuryl) disulfide

Introduction

Bis(2-furfuryl) disulfide, also known as furfuryl disulfide, is an organic sulfur compound with the
chemical formula C10H1002S2.[1][2] It is a significant volatile component responsible for the
characteristic aroma of roasted coffee and cooked beef.[3] This compound is characterized by
its potent, sulfurous, and often meaty aroma, making it a subject of interest in food chemistry
and flavor science.[3] This guide provides a detailed overview of its physicochemical
properties, analytical methodologies, and synthesis, tailored for researchers, scientists, and
professionals in drug development and related fields.

Physicochemical Properties

The key physicochemical properties of bis(2-furfuryl) disulfide are summarized in the table
below. These properties are critical for understanding its behavior in various matrices, its
stability, and its potential applications.
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Molecular Formula C10H100:2S:2 [1112][3]

Molecular Weight 226.32 g/mol [1][2][3]14]

CAS Number 4437-20-1 [1]12113]

Appearance Pale yellowish oily liquid [31[5]
Powerful, repulsive

Odor sulfuraceous, roasted, [3][5]
alliaceous, green, meaty

Melting Point 10-11 °C [3114]

N _ 112-115 °C at 0.5 mmHg; 229-

Boiling Point [31[4]
230 °C at 760 mmHg

Density 1.233 g/mL at 25 °C [3]

Refractive Index

n20/D 1.585

[3]

Solubility

Slightly soluble in water;

soluble in oils

[4]115]

LogP (Octanol/Water)

4.03

[3]4]

Experimental Protocols & Methodologies

The characterization of bis(2-furfuryl) disulfide involves various analytical and synthetic

techniques. Below are methodologies cited in the literature.

Synthesis of Bis(2-furfuryl) disulfide

A general procedure for the synthesis of disulfides from thiols has been described, which can

be applied to produce bis(2-furfuryl) disulfide.[3]

Procedure:

» A non-homogeneous mixture is prepared containing a thiol (in this conceptual example,

furfuryl mercaptan would be the precursor), potassium bromate (KBrOs), ammonium
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molybdate tetrahydrate ((NH4)eM07024-4H20), and a solvent system of acetonitrile/water
(CH3CN/H20) in a 7:3 ratio.[3]

e The reaction mixture is stirred at room temperature under an ambient atmosphere.[3]

e The progress of the reaction is monitored using thin-layer chromatography (TLC) with a
mobile phase of ethyl acetate/n-hexane.[3]

e Upon completion, dichloromethane (CHzCl2) is added, and the mixture is filtered to isolate
the product.[3]

Caption: A flowchart of the synthesis of bis(2-furfuryl) disulfide.

Gas Chromatography (GC)

Gas chromatography is a primary technique for the identification and quantification of bis(2-
furfuryl) disulfide in complex mixtures, such as food aromas. The NIST Chemistry WebBook
provides data from various GC analyses.[1][6]

Typical GC Conditions:
o Column Type: Capillary columns are typically used.[1]

o Stationary Phases: Common stationary phases include DB-5, OV-101, CP-Sil 8CB-MS, SE-
54, and SE-30.[1][6]

o Temperature Program: A temperature ramp is generally employed. For example, starting at
60°C, holding for 5 minutes, then increasing at a rate of 4 K/min to a final temperature of
250°C, held for 20 minutes.[1]

e Carrier Gas: Helium is a commonly used carrier gas.[1]

» Detection: Detection is often performed using a Flame lonization Detector (FID) or coupled
with Mass Spectrometry (MS).[1]

Mass Spectrometry (MS)
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Mass spectrometry, particularly when coupled with Gas Chromatography (GC-MS), is essential
for the structural elucidation and confirmation of bis(2-furfuryl) disulfide. The NIST Mass
Spectrometry Data Center provides reference mass spectra obtained through electron
ionization (EI).[2] The fragmentation pattern in the mass spectrum serves as a chemical
fingerprint for unambiguous identification.

Caption: A general workflow for identifying bis(2-furfuryl) disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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